2,6-Pyridinedicarboxylic acid
2,6-Pyridinedicarboxylic acid
2, 6-Pyridinedicarboxylic acid, also known as 2, 6-dipicolinic acid or 2, 6-dicarboxypyridine, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. 2, 6-Pyridinedicarboxylic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 2, 6-pyridinedicarboxylic acid is primarily located in the cytoplasm. 2, 6-Pyridinedicarboxylic acid is also a parent compound for other transformation products, including but not limited to, (2S, 4S)-4-hydroxy-2, 3, 4, 5-tetrahydrodipicolinic acid, 2, 3, 4, 5-tetrahydrodipicolinic acid, and 3-(2-deoxy-5-O-phosphonoribofuranosyl)pyridine-2, 6-dicarboxylic acid.
Dipicolinic acid is a pyridinedicarboxylic acid carrying two carboxy groups at positions 2 and 6. It has a role as a bacterial metabolite. It is a conjugate acid of a dipicolinate(1-).
Dipicolinic acid is a pyridinedicarboxylic acid carrying two carboxy groups at positions 2 and 6. It has a role as a bacterial metabolite. It is a conjugate acid of a dipicolinate(1-).
Brand Name:
Vulcanchem
CAS No.:
499-83-2
VCID:
VC0025484
InChI:
InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-5(8-4)7(11)12/h1-3H,(H,9,10)(H,11,12)
SMILES:
C1=CC(=NC(=C1)C(=O)O)C(=O)O
Molecular Formula:
C7H5NO4
Molecular Weight:
167.12 g/mol
2,6-Pyridinedicarboxylic acid
CAS No.: 499-83-2
Main Products
VCID: VC0025484
Molecular Formula: C7H5NO4
Molecular Weight: 167.12 g/mol
| CAS No. | 499-83-2 |
|---|---|
| Product Name | 2,6-Pyridinedicarboxylic acid |
| Molecular Formula | C7H5NO4 |
| Molecular Weight | 167.12 g/mol |
| IUPAC Name | pyridine-2,6-dicarboxylic acid |
| Standard InChI | InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-5(8-4)7(11)12/h1-3H,(H,9,10)(H,11,12) |
| Standard InChIKey | WJJMNDUMQPNECX-UHFFFAOYSA-N |
| SMILES | C1=CC(=NC(=C1)C(=O)O)C(=O)O |
| Canonical SMILES | C1=CC(=NC(=C1)C(=O)O)C(=O)O |
| Melting Point | 252°C |
| Physical Description | Solid |
| Description | 2, 6-Pyridinedicarboxylic acid, also known as 2, 6-dipicolinic acid or 2, 6-dicarboxypyridine, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. 2, 6-Pyridinedicarboxylic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 2, 6-pyridinedicarboxylic acid is primarily located in the cytoplasm. 2, 6-Pyridinedicarboxylic acid is also a parent compound for other transformation products, including but not limited to, (2S, 4S)-4-hydroxy-2, 3, 4, 5-tetrahydrodipicolinic acid, 2, 3, 4, 5-tetrahydrodipicolinic acid, and 3-(2-deoxy-5-O-phosphonoribofuranosyl)pyridine-2, 6-dicarboxylic acid. Dipicolinic acid is a pyridinedicarboxylic acid carrying two carboxy groups at positions 2 and 6. It has a role as a bacterial metabolite. It is a conjugate acid of a dipicolinate(1-). |
| Related CAS | 17956-40-0 (di-hydrochloride salt) 4220-17-1 (mono-hydrochloride salt) 63450-91-9 (di-potassium salt) |
| Solubility | 0.03 M 5 mg/mL at 25 °C |
| Synonyms | 2,6-dicarboxypyridine 2,6-pyridine dicarboxylate 2,6-pyridinedicarboxylate 2,6-pyridinedicarboxylic acid 3,4-pyridinedicarboxylate dipicolinic acid dipicolinic acid, calcium salt dipicolinic acid, dipotassium salt dipicolinic acid, disodium salt dipicolinic acid, monosodium salt dipicolinic acid, zinc salt pyridine-2,6-dicarboxylic acid zinc dipicolinate |
| Reference | 1: Martin AD, Britton J, Easun TL, Blake AJ, Lewis W, Schröder M. Hirshfeld Surface Investigation of Structure-Directing Interactions within Dipicolinic Acid Derivatives. Cryst Growth Des. 2015 Apr 1;15(4):1697-1706. Epub 2015 Mar 20. PubMed PMID: 25866487; PubMed Central PMCID: PMC4386464. 2: Han Y, Zhou S, Wang L, Guan X. Nanopore back titration analysis of dipicolinic acid. Electrophoresis. 2015 Feb;36(3):467-70. doi: 10.1002/elps.201400255. Epub 2014 Oct 3. PubMed PMID: 25074707; PubMed Central PMCID: PMC4511083. 3: Datta S, Chatterjee S, Mitra S, Basu S. A reliable phenotypic assay for detection of ESBLs and AmpCs in MBL-producing gram-negative bacteria with the use of aminophenylboronic acid, dipicolinic acid and cloxacillin. J Microbiol Methods. 2015 Aug;115:100-3. doi: 10.1016/j.mimet.2015.05.028. Epub 2015 Jun 3. PubMed PMID: 26048656. 4: van Dijk K, Voets GM, Scharringa J, Voskuil S, Fluit AC, Rottier WC, Leverstein-Van Hall MA, Cohen Stuart JW. A disc diffusion assay for detection of class A, B and OXA-48 carbapenemases in Enterobacteriaceae using phenyl boronic acid, dipicolinic acid and temocillin. Clin Microbiol Infect. 2014 Apr;20(4):345-9. doi: 10.1111/1469-0691.12322. Epub 2013 Aug 9. PubMed PMID: 23927659. 5: Francis MB, Allen CA, Sorg JA. Spore Cortex Hydrolysis Precedes Dipicolinic Acid Release during Clostridium difficile Spore Germination. J Bacteriol. 2015 Jul;197(14):2276-83. doi: 10.1128/JB.02575-14. Epub 2015 Apr 27. PubMed PMID: 25917906; PubMed Central PMCID: PMC4524186. 6: Takahashi F, Sumitomo N, Hagihara H, Ozaki K. Increased dipicolinic acid production with an enhanced spoVF operon in Bacillus subtilis and medium optimization. Biosci Biotechnol Biochem. 2015;79(3):505-11. doi: 10.1080/09168451.2014.978261. Epub 2014 Nov 17. PubMed PMID: 25402593. 7: Wang J, de Kool RH, Velders AH. Lanthanide-Dipicolinic Acid Coordination Driven Micelles with Enhanced Stability and Tunable Function. Langmuir. 2015 Nov 10;31(44):12251-9. doi: 10.1021/acs.langmuir.5b03226. Epub 2015 Oct 28. PubMed PMID: 26479961. |
| PubChem Compound | 10367 |
| Last Modified | Nov 11 2021 |
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